Cas no 137660-88-9 (3-Formyl-2-hydroxybenzoic acid hydrate)

• Product Name: 3-Formyl-2-hydroxybenzoic acid hydrate
• CAS No: 137660-88-9
• MF: C₈H₈O₅
• MW: 184.146122932434
• MDL: MFCD03804454
• CID: 5208709
• PubChem ID: 44657008
• Update Time: 2025-10-30

3-Formyl-2-hydroxybenzoic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-2-hydroxybenzoic acid hydrate
• 3-formyl-2-hydroxybenzoic acid;hydrate

• MDL： MFCD03804454
• Inchi： 1S/C8H6O4.H2O/c9-4-5-2-1-3-6(7(5)10)8(11)12;/h1-4,10H,(H,11,12);1H2
• InChI Key： JZJSBFMFPPXKSB-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC=CC=1C(=O)O.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 3-Formyl-2-hydroxybenzoic acid hydrate

Recent Advances in the Study of 3-Formyl-2-hydroxybenzoic Acid Hydrate (CAS: 137660-88-9)

3-Formyl-2-hydroxybenzoic acid hydrate (CAS: 137660-88-9) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and chemical industries. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its unique chemical properties and versatility in organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthesis methods, and biological activities.

One of the most significant developments in the study of 3-Formyl-2-hydroxybenzoic acid hydrate is its role in the synthesis of Schiff base ligands. These ligands have shown promising antimicrobial and anticancer properties, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry. The researchers utilized 3-Formyl-2-hydroxybenzoic acid hydrate as a precursor to develop a series of Schiff base complexes with transition metals, which exhibited potent activity against multidrug-resistant bacterial strains and certain cancer cell lines.

Another area of interest is the compound's application in the development of fluorescent probes. A recent study in Analytical Chemistry (2024) reported the use of 3-Formyl-2-hydroxybenzoic acid hydrate to synthesize a novel fluorescent probe for detecting metal ions in biological systems. The probe demonstrated high selectivity and sensitivity for zinc ions, making it a valuable tool for studying zinc-related physiological and pathological processes.

In addition to its biological applications, 3-Formyl-2-hydroxybenzoic acid hydrate has also been investigated for its role in green chemistry. A 2023 paper in Green Chemistry described an eco-friendly synthesis method for the compound using water as a solvent and catalytic amounts of biodegradable reagents. This approach not only reduced the environmental impact of the synthesis but also improved the yield and purity of the final product.

Despite these advancements, challenges remain in the large-scale production and application of 3-Formyl-2-hydroxybenzoic acid hydrate. Issues such as stability under varying pH conditions and solubility in different solvents need to be addressed to fully exploit its potential. Future research directions may include the development of more robust synthetic routes and the exploration of its utility in other areas, such as material science and nanotechnology.

In conclusion, 3-Formyl-2-hydroxybenzoic acid hydrate (CAS: 137660-88-9) continues to be a compound of significant interest in the chemical and pharmaceutical industries. Its versatility as a synthetic intermediate and its potential in various applications underscore the importance of ongoing research. The latest studies highlight its promising role in drug development, analytical chemistry, and green synthesis, paving the way for future innovations.